Cas no 2172536-53-5 (1-{5-chlorothieno3,2-bpyridin-7-yl}piperidine)

• Product Name: 1-{5-chlorothieno3,2-bpyridin-7-yl}piperidine
• CAS No: 2172536-53-5
• MF: C₁₂H₁₃ClN₂S
• MW: 252.763020277023
• CID: 6006664
• PubChem ID: 165598089
• Update Time: 2025-07-19

1-{5-chlorothieno3,2-bpyridin-7-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 1-{5-chlorothieno3,2-bpyridin-7-yl}piperidine
• EN300-1652914
• 2172536-53-5
• 1-{5-chlorothieno[3,2-b]pyridin-7-yl}piperidine

• Inchi： 1S/C12H13ClN2S/c13-11-8-10(15-5-2-1-3-6-15)12-9(14-11)4-7-16-12/h4,7-8H,1-3,5-6H2
• InChI Key： IDRGUEMVVUFZDD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C2C(C=CS2)=N1)N1CCCCC1

Computed Properties

• Exact Mass: 252.0487973g/mol
• Monoisotopic Mass: 252.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.4Ų

Additional information on 1-{5-chlorothieno3,2-bpyridin-7-yl}piperidine

Recent Advances in the Study of 1-{5-chlorothieno[3,2-b]pyridin-7-yl}piperidine (CAS: 2172536-53-5)

The compound 1-{5-chlorothieno[3,2-b]pyridin-7-yl}piperidine (CAS: 2172536-53-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique thienopyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and central nervous system (CNS) disorders. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-{5-chlorothieno[3,2-b]pyridin-7-yl}piperidine as a selective inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The study demonstrated that this compound exhibits high affinity for CDK2 and CDK9, with IC50 values in the low nanomolar range. Molecular docking simulations revealed that the chlorothienopyridine moiety interacts with key residues in the ATP-binding pocket of these kinases, suggesting a competitive inhibition mechanism. These findings highlight its potential as a lead compound for anticancer drug development.

In addition to its kinase inhibitory activity, recent research has explored the neuropharmacological effects of 1-{5-chlorothieno[3,2-b]pyridin-7-yl}piperidine. A preclinical study conducted by researchers at the University of California, San Francisco, reported its efficacy in modulating dopamine D2 and serotonin 5-HT2A receptors. The compound demonstrated antipsychotic-like effects in rodent models, with reduced extrapyramidal side effects compared to traditional antipsychotics. This suggests its potential utility in treating schizophrenia and other CNS disorders.

The synthetic accessibility of 1-{5-chlorothieno[3,2-b]pyridin-7-yl}piperidine has also been a focus of recent investigations. A 2024 publication in Organic Letters described a novel, scalable synthesis route involving a palladium-catalyzed cross-coupling reaction between 5-chlorothieno[3,2-b]pyridine-7-boronic acid and N-protected piperidine derivatives. This method achieved a 78% yield and high purity (>99%), addressing previous challenges in large-scale production. The optimized synthetic pathway is expected to facilitate further pharmacological evaluation and clinical translation.

Despite these advancements, challenges remain in the development of 1-{5-chlorothieno[3,2-b]pyridin-7-yl}piperidine as a therapeutic agent. Pharmacokinetic studies indicate moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies. Additionally, its off-target effects on other kinases and receptors require thorough investigation to ensure clinical safety. Ongoing research aims to address these limitations through medicinal chemistry optimization and in vivo efficacy studies.

In conclusion, 1-{5-chlorothieno[3,2-b]pyridin-7-yl}piperidine (CAS: 2172536-53-5) represents a versatile scaffold with dual applications in oncology and neuropharmacology. Its unique chemical structure and promising biological activity make it a compelling candidate for further drug discovery efforts. Future studies should focus on improving its pharmacokinetic profile and elucidating its mechanism of action in greater detail to unlock its full therapeutic potential.